Cas no 1804738-45-1 (Methyl 4-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate)

Methyl 4-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features reactive functional groups, including a chloromethyl, iodo, and trifluoromethoxy substituent, enabling selective modifications for complex molecule construction. The presence of the electron-withdrawing trifluoromethoxy group enhances stability and influences reactivity, while the iodine and chloromethyl groups serve as handles for cross-coupling and nucleophilic substitution reactions. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its ability to act as a scaffold for further derivatization. High purity and well-defined reactivity make it a reliable choice for research and industrial applications.

Methyl 4-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate structure

1804738-45-1 structure

Product Name:Methyl 4-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate

CAS No:1804738-45-1

MF:C₉H₆ClF₃INO₃

MW:395.501524448395

CID:4837388

Update Time:2025-05-19

Methyl 4-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate
- Inchi： 1S/C9H6ClF3INO3/c1-17-8(16)6-4(3-10)2-5(15-7(6)14)18-9(11,12)13/h2H,3H2,1H3
- InChI Key： CSSKUFPCBRAOQO-UHFFFAOYSA-N
- SMILES： IC1=C(C(=O)OC)C(CCl)=CC(=N1)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 305
XLogP3: 3.3
Topological Polar Surface Area: 48.4

Methyl 4-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029089237-1g	Methyl 4-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate	1804738-45-1	97%	1g	$1,564.50	2022-04-01

Methyl 4-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate Related Literature

1. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

Additional information on Methyl 4-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Overview of Methyl 4-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804738-45-1)

The compound Methyl 4-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804738-45-1) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a chloromethyl group, an iodo substituent, and a trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and crop protection innovations.

In recent years, the demand for halogenated pyridines like Methyl 4-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate has surged, driven by advancements in precision medicine and sustainable agriculture. This compound's multifunctional groups enable diverse chemical modifications, aligning with trends such as fragment-based drug design and green chemistry. Its CAS No. 1804738-45-1 is often queried in databases like SciFinder and Reaxys, reflecting its importance in high-throughput screening libraries.

The trifluoromethoxy group in this compound enhances its lipophilicity and metabolic stability, key traits for CNS-targeting drugs and pesticide formulations. Meanwhile, the iodo substituent facilitates cross-coupling reactions, a hot topic in catalysis research. These attributes address common search queries like "pyridine building blocks for drug synthesis" or "iodo-pyridine applications."

From a synthetic perspective, Methyl 4-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate exemplifies the growing interest in heterocyclic chemistry. Its chloromethyl group allows for nucleophilic substitutions, while the ester moiety offers prodrug potential—a trending concept in bioconjugation strategies. Such features resonate with searches on "modifiable pyridine scaffolds" and "trifluoromethoxy in medicinal chemistry."

Quality control of CAS No. 1804738-45-1 involves rigorous HPLC and NMR analyses, ensuring compliance with GMP standards. This aligns with industry demands for high-purity intermediates, a frequent concern in forums discussing scale-up challenges. Storage recommendations typically emphasize anhydrous conditions to preserve the reactivity of its halogenated components.

In conclusion, Methyl 4-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate represents a nexus of cutting-edge research and industrial applications. Its versatility answers pressing needs in life sciences, from small-molecule therapeutics to next-gen agrochemicals, making CAS No. 1804738-45-1 a staple in modern chemical catalogs.